Cas no 959140-89-7 (1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride)

• Product Name: 1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride
• CAS No: 959140-89-7
• MF: C₁₀H₁₃Cl₂N
• MW: 218.122920751572
• MDL: MFCD09864767
• CID: 3032569
• PubChem ID: 53256949
• Update Time: 2025-05-23

1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-Amino-1-(3-chlorophenyl)cyclobutane hydrochloride, 1-(1-Aminocyclobut-1-yl)-3-chlorobenzene hydrochloride
• 1-(3-chlorophenyl)cyclobutane-1-amine hydrochloride
• 1-(3-Chlorophenyl)cyclobutan-1-amine hydrochloride
• MFCD09864767
• KS-6765
• 1-(3-Chlorophenyl)cyclobutan-1-amine--hydrogen chloride (1/1)
• 1-(3-CHLOROPHENYL)CYCLOBUTANAMINE HCL
• 959140-89-7
• 1-(3-chlorophenyl)cyclobutanamine hydrochloride
• SY118478
• 1-(3-Chlorophenyl)cyclobutan-1-amine HCl
• 1-(3-chlorophenyl)cyclobutan-1-amine;hydrochloride
• DTXSID10693220
• SB79252
• 1-(3-chlorophenyl)cyclobutanaminehydrochloride
• CS-0243292
• SCHEMBL4493227
• CHXWZDHUSNSLLQ-UHFFFAOYSA-N
• EN300-261941
• AKOS024396744
• 1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride

• MDL： MFCD09864767
• Inchi： 1S/C10H12ClN.ClH/c11-9-4-1-3-8(7-9)10(12)5-2-6-10;/h1,3-4,7H,2,5-6,12H2;1H
• InChI Key： CHXWZDHUSNSLLQ-UHFFFAOYSA-N
• SMILES： C1(CCC1)(N)C1=CC(Cl)=CC=C1.Cl

Computed Properties

• Exact Mass: 217.0425048g/mol
• Monoisotopic Mass: 217.0425048g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride

Comprehensive Overview of 1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride (CAS No. 959140-89-7)

1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride (CAS No. 959140-89-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring and 3-chlorophenyl moiety, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in the synthesis of novel therapeutic agents.

The 1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride is often discussed in the context of central nervous system (CNS) research, as its structural analogs have shown promise in modulating neurotransmitter systems. With the growing focus on mental health and neurological disorders, this compound has become a topic of interest for scientists exploring new treatments for conditions such as depression, anxiety, and chronic pain. Its hydrochloride salt form enhances solubility, making it more suitable for pharmacological studies.

In recent years, the demand for high-purity chemical intermediates like 1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride has surged, driven by advancements in precision medicine and personalized therapeutics. The compound's CAS No. 959140-89-7 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Additionally, its potential role in catalysis and material science has sparked further investigations, particularly in the development of sustainable chemistry solutions.

From a synthetic chemistry perspective, the 1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride is notable for its stereochemical properties, which are critical in designing enantioselective reactions. This aligns with the broader trend in the pharmaceutical industry to produce chiral drugs with higher efficacy and fewer side effects. The compound's cyclobutan-1-amine core also offers versatility in ring-opening and functionalization reactions, making it a valuable building block for complex molecular architectures.

As the scientific community continues to explore the applications of 1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride, questions about its metabolic stability, bioavailability, and toxicity profile remain key areas of investigation. These factors are crucial for translating laboratory findings into clinically viable therapies. Moreover, the compound's synthetic accessibility and scalability are frequently discussed in forums and publications, highlighting its practical utility in industrial settings.

In conclusion, 1-(3-chlorophenyl)cyclobutan-1-amine Hydrochloride (CAS No. 959140-89-7) represents a fascinating intersection of chemistry and biology, with broad implications for drug development and beyond. Its multifunctional nature and research-friendly properties ensure its continued prominence in scientific discourse, particularly as the fields of medicinal chemistry and green synthesis evolve.